3-methyl-N-(7-prop-2-ynyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)-1,2-oxazole-5-carboxamide

Specification

• CAS No.: 946206-23-1
• Molecular Formula: C16H11N3O4S
• Molecular Weight: 341.34
• IUPAC Name: 3-methyl-N-(7-prop-2-ynyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)-1,2-oxazole-5-carboxamide
• Standard InChI: InChI=1S/C16H11N3O4S/c1-3-4-19-10-6-11-12(22-8-21-11)7-14(10)24-16(19)17-15(20)13-5-9(2)18-23-13/h1,5-7H,4,8H2,2H3
• Standard InChI Key: FFALXJMMNROTCJ-WUKNDPDISA-N
• SMILES: CC1=NOC(=C1)C(=O)N=C2N(C3=CC4=C(C=C3S2)OCO4)CC#C

Introduction

The compound 3-methyl-N-(7-prop-2-ynyl-dioxolo[4,5-f]benzothiazol-6-ylidene)-1,2-oxazole-5-carboxamide is a complex organic molecule featuring a benzothiazole core, a dioxolo ring, and an oxazole moiety. This compound is of interest in medicinal chemistry due to its potential biological activities, which may include antimicrobial and anti-inflammatory properties, similar to other benzothiazole derivatives.

Synthesis

The synthesis of 3-methyl-N-(7-prop-2-ynyl-dioxolo[4,5-f]benzothiazol-6-ylidene)-1,2-oxazole-5-carboxamide would involve multiple steps, starting from the preparation of the benzothiazole core and the oxazole moiety. The process would require careful optimization of reaction conditions such as temperature, solvent choice, and pH to ensure high yields and purity.

Potential Biological Activities

Benzothiazole derivatives are known for their diverse pharmacological properties, including antimicrobial and anti-inflammatory activities. The incorporation of an oxazole ring may further enhance these properties or introduce new biological activities. Detailed studies are necessary to elucidate the precise mechanisms of action and potential therapeutic applications.

Analytical Techniques

Analytical techniques such as thin-layer chromatography (TLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are essential for monitoring the synthesis progress and confirming the structure of the final product.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Biological Activities
7-prop-2-ynyl-dioxolo[4,5-f]benzothiazol-6-imine	Not specified	Approximately 369.4	Antimicrobial, anti-inflammatory
N-(7-prop-2-ynyl-dioxolo[4,5-f]benzothiazol-6-ylidene)-4-pyrrolidin-1-ylsulfonylbenzamide	C19H22N2O3S	Approximately 358.46	Various chemical reactions
3-methyl-N-(7-prop-2-ynyl-dioxolo[4,5-f]benzothiazol-6-ylidene)-1,2-oxazole-5-carboxamide	Not specified	Not specified	Potential antimicrobial, anti-inflammatory